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Welcome to the technical support center for monitoring and logging in IBM Cloud Pak for Data

(CP4D) in a research setting. This guide is designed for researchers, scientists, and drug

development professionals to help you troubleshoot common issues encountered during your

experiments.

Frequently Asked Questions (FAQs)
Q1: My Jupyter notebook kernel in Watson Studio keeps
dying. What should I do?
A1: Kernel death in Jupyter notebooks is often due to memory constraints or problematic code.

Here’s a step-by-step troubleshooting guide:

Stop the Kernel: When not actively running computations, stop the kernel to free up

resources. You can do this from the notebook menu by navigating to File > Stop Kernel.[1]

Reconnect the Kernel: If the kernel becomes unresponsive, manually reconnect by going to

Kernel > Reconnect.[1]

Check for Infinite Loops: Review your code for any loops that may not have a proper exit

condition. An infinite loop can quickly consume all available memory.[2]

Reduce Data in Memory: If you are working with large datasets, try to free up memory by

deleting unused dataframes or variables.[1]
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Avoid Excessive Output: Printing large amounts of text or entire dataframes to the output can

cause the kernel to crash. Instead, use .head() or .tail() to inspect your data.[2]

Increase Resources: If the issue persists, you may need to allocate more memory (RAM) to

your environment.[3]

Check for Environment Conflicts: If you have customized your environment's .yml file, ensure

there are no conflicting versions of Python or other libraries that could cause instability.[3]

Q2: I'm seeing an ImagePullBackOff error when my
environment tries to start. How can I fix this?
A2: The ImagePullBackOff error indicates that Kubernetes cannot pull the container image

required for your environment. This is a common issue that can be resolved by checking the

following:

Verify Image Name and Tag: Ensure the image name and tag specified in your environment

definition are correct and exist in the container registry.[4][5][6] A simple typo is a frequent

cause of this error.[5]

Check Registry Credentials: If you are using a private container registry, confirm that your

imagePullSecrets are correctly configured and that the credentials have not expired.[4][5] An

"Authorization failed" message in the pod description points to an issue with your credentials.

[6]

Inspect Network Connectivity: Ensure that your cluster has network access to the container

registry. Firewalls or other network policies can sometimes block the connection.[4][6]

Examine Pod Description: Use the oc describe pod command to get more detailed error

messages. This can provide clues such as "manifest not found" (indicating an incorrect

image name or tag) or "authorization failed".[6]

Q3: My machine learning model's accuracy has
suddenly dropped. How can I diagnose the cause?
A3: A sudden drop in model accuracy, often referred to as model degradation, is a critical issue.

Here’s how to approach diagnosing the problem:
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Check for Data Drift: The statistical properties of the data you are scoring may have changed

over time compared to your training data. This is a common cause of performance

degradation.[7][8] Use monitoring tools to compare the distributions of your training and live

data.

Look for Concept Drift: The relationship between your input features and the target variable

may have changed. This can happen due to external factors not accounted for in the original

training data.[8]

Evaluate on Different Data Segments: Test your model's performance on various subsets of

your data to identify if the degradation is specific to a particular segment.[9]

Review the Data Pipeline: Errors or changes in your data preprocessing pipeline can

introduce issues that negatively impact your model's performance.[9]

Retrain the Model: If you detect significant data or concept drift, you will likely need to retrain

your model on more recent data to restore its accuracy.[10]

Troubleshooting Guides
Guide 1: Troubleshooting a Failed Experiment Workflow
This guide provides a systematic approach to troubleshooting a failed experiment in CP4D.
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A high-level workflow for troubleshooting failed experiments.
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Guide 2: Ensuring Data Integrity with Audit Logging in a
Clinical Trial Setting
For drug development professionals, maintaining a clear audit trail is essential for regulatory

compliance and data integrity.
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The process of generating and analyzing audit logs for data governance.
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Data and Experimental Protocols
Table 1: Recommended Resource Quotas for Research
Projects
Properly scoping resource quotas can prevent resource contention and ensure the smooth

execution of experiments.[11][12]

Project Type
CPU Request
(Cores)

CPU Limit
(Cores)

Memory
Request (Gi)

Memory Limit
(Gi)

Small Scale Data

Analysis
2 4 8 16

Medium Scale

ML Model

Training

8 16 32 64

Large Scale

Deep Learning
16 32 64 128

Genomics Data

Processing
32 64 128 256

Note: These are starting recommendations and should be adjusted based on the specific

requirements of your workload.

Table 2: Log Rotation Best Practices for CP4D Services
Effective log rotation is crucial for managing storage and preventing performance degradation.
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Service Type
Log Rotation
Policy

Max Log Size
Max Number of
Files

Core CP4D Services Daily 100 MB 10

Watson Studio

Runtimes
By Size 200 MB 20

Database Services

(e.g., Db2)
Daily 500 MB 15

High-Volume Custom

Applications
By Size and Hourly 1 GB 24

Experimental Protocol: Configuring Audit Logging
To ensure all relevant user actions are captured for auditing purposes, you need to configure

the zen-audit-config ConfigMap.

Log into your OpenShift Cluster: Use the oc login command with your cluster credentials.

Switch to the CP4D Project: Use oc project to switch to the correct project.

Create the zen-audit-config ConfigMap: If it doesn't already exist, create a YAML file (e.g.,

zen-audit-config.yaml) with the following content:

Apply the ConfigMap: Use oc apply -f zen-audit-config.yaml to create or update the

ConfigMap.

Restart the zen-audit Pods: To apply the changes, you must restart the zen-audit pods.

Get the pod names: oc get pods | grep zen-audit

Delete each pod: oc delete pod

This will ensure that audit logs are generated and can be forwarded to an external SIEM for

analysis and retention.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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